1-(Tert-butoxycarbonyl)-4-hydroxypiperidine-3-carboxylic acid

• IUPAC Name: 4-hydroxy-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-3-carboxylic acid
• InChI: InChI=1S/C11H19NO5/c1-11(2,3)17-10(16)12-5-4-8(13)7(6-12)9(14)15/h7-8,13H,4-6H2,1-3H3,(H,14,15)
• InChI Key: MZOSQXSHAOWJQY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C(C1)C(=O)O)O
• Molecular Formula: C11H19NO5
• Molecular Weight: 245.27 g/mol
• CAS No.: 220182-20-7

Description

1-(Tert-butoxycarbonyl)-4-hydroxypiperidine-3-carboxylic acid is a useful research compound. Its molecular formula is C11H19NO5 and its molecular weight is 245.275. The purity is usually 95%.
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Mechanism of Action

Target of Action

The primary target of 1-(Tert-butoxycarbonyl)-4-hydroxypiperidine-3-carboxylic acid is amines . The compound is used as a protecting group in organic synthesis, specifically for amines .

Mode of Action

The compound, also known as a BOC group, interacts with amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . This interaction results in the addition of the BOC group to the amines, effectively protecting them during the synthesis process .

Biochemical Pathways

The BOC group plays a crucial role in the synthesis of complex organic compounds. It protects amines from reacting with other reagents during the synthesis process . Once the synthesis is complete, the BOC group can be removed using strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol .

Action Environment

The action of the BOC group is influenced by environmental factors such as temperature, pH, and the presence of other reagents. For example, the addition of the BOC group to amines occurs under aqueous conditions . The removal of the BOC group requires the presence of strong acids .

Safety and Hazards

The compound may cause skin irritation and serious eye irritation. It may also cause respiratory irritation. Safety measures include washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and avoiding breathing dust/fume/gas/mist/vapors/spray.

Future Directions

The use of Boc-protected amino acids in peptide synthesis is a promising area of research. For example, amino acid ionic liquids (AAILs) derived from commercially available Boc-protected amino acids have been used as starting materials in dipeptide synthesis. This opens up new possibilities for the use of these compounds in organic synthesis and could lead to the development of new synthetic methods and strategies.